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Compound of Interest

Compound Name:
3-Bromobutan-2-

amine;hydrobromide

CAS No.: 58363-21-6

Cat. No.: B2516734

Get Quote

URGENT SAFETY NOTICE: DO NOT NEUTRALIZE THIS COMPOUND WITH BASE.

Standard acid-spill protocols (using sodium bicarbonate/soda ash) are DANGEROUS for this

specific compound. Neutralization of the hydrobromide salt releases the free amine, which acts

as an intramolecular nucleophile to cyclize the molecule into 2,3-dimethylaziridine—a highly

toxic, volatile, and potent alkylating agent.

Part 1: Executive Summary & Hazard Characterization
Compound Identity:

Name: 3-Bromobutan-2-amine hydrobromide

Functional Class:

-Haloamine salt

Primary Hazards: Corrosive (acidic salt), Potential Carcinogen (alkylating agent), Aziridine

Precursor.
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The "Why" – Technical Justification (Expertise): Most laboratory personnel treat amine salts as

simple corrosives. However, 3-bromobutan-2-amine possesses a leaving group (bromide) on

the

-carbon relative to the amine.

Stable State: As a hydrobromide salt (

), the nitrogen lone pair is protonated and unreactive. The compound is stable.

Reactive State: If exposed to base (

), the salt deprotonates to the free amine (

).

The Danger: The free amine lone pair performs an intramolecular

attack on the

-carbon, displacing the bromide. This forms an aziridine ring.[1] Aziridines are severe health
hazards, often classified as mutagens and reproductive toxins due to their ability to alkylate
DNA.
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Caption: Mechanism of hazardous aziridine formation upon neutralization of 3-bromobutan-2-

amine hydrobromide.
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Part 2: Disposal Workflows
Core Directive: This compound must be disposed of as Halogenated Organic Waste intended

for high-temperature incineration.

Option A: Solid Waste (Preferred)
If the material is currently a solid, keep it solid. Dissolving it creates unnecessary volume and

risk.

Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but

poses a breakage risk.

Labeling:

Standard Hazardous Waste Label.[2][3]

Constituents: "3-Bromobutan-2-amine hydrobromide (100%)".

Hazard Checkboxes: Toxic, Corrosive.[4]

Special Warning: Write "DO NOT MIX WITH BASES - AZIRIDINE PRECURSOR" clearly

on the label.

Segregation: Store in the "Halogenated Organics" or "Solid Toxic" satellite accumulation

area. Do not store in the same secondary containment bin as basic waste (e.g., waste

hydroxide solutions, waste amines).

Option B: Liquid Waste (Solutions)
If the material is already in solution (e.g., reaction mother liquor):

Solvent Compatibility: Ensure the solvent is compatible with halogenated waste streams

(e.g., Dichloromethane, Chloroform, Ethyl Acetate).

pH Check: Verify the solution is acidic or neutral.

If Acidic: Proceed to step 3.
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If Basic:STOP. Immediately acidify with dilute Acetic Acid or HCl to pH < 5 to lock the

amine as the ammonium salt.

Bulking: Pour into the "Halogenated Solvent Waste" carboy.

Documentation: Log the approximate mass of the bromobutanamine on the waste tag.

Part 3: Emergency Spill Response
Self-Validating Protocol: The success of a spill cleanup is measured by the absence of

lachrymatory vapors (indicating aziridine/amine release) and the containment of the solid/liquid.

Parameter Protocol

PPE

Nitrile gloves (double gloved recommended),

Lab coat, Safety Goggles.[5] Respiratory

protection (N95 or half-mask) is advised for

dust.

Absorbent

Use: Vermiculite, Dry Sand, or Clay

Absorbent.DO NOT USE: Sodium Bicarbonate,

Limestone, or "Acid Neutralizer" powders (these

are basic).

Procedure

1. Cover spill with inert absorbent.2.[3][6] Sweep

carefully to avoid dust generation.3.[2] Place in

a sealable bag/container.4. Label as

"Hazardous Waste: 3-Bromobutan-2-amine

HBr".

Decontamination

Wash the surface with water and soap only after

bulk material is removed. Do not use bleach

(oxidizer conflict) or ammonia (base conflict).

Part 4: Chemical Deactivation (Expert Use Only)
Note: This section is for sites unable to ship waste immediately or requiring in-house

destruction. This requires a fume hood.[3][5][7]
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Principle: Destroy the alkylating potential by reacting the alkyl bromide with a sulfur nucleophile

without forming the aziridine.

Reagents:

Sodium Thiosulfate (

) solution (10% w/v).

Solvent: Water/Ethanol (1:1).

Protocol:

Dissolve the waste 3-bromobutan-2-amine HBr in water.

Add excess Sodium Thiosulfate solution.

Stir at room temperature for 24 hours.

Mechanism:[4][8][9][10] The thiosulfate anion (

) acts as a nucleophile, displacing the bromide (

) to form a non-volatile Bunte salt. This competes with the intramolecular cyclization.

Check pH.[7][11] If the solution remains neutral/acidic, the risk of aziridine formation is low.

Dispose of the resulting mixture as aqueous chemical waste (check local regulations

regarding COD/BOD limits).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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